Cas no 1845690-63-2 (4-Bromo-N-methyl-2-(methylsulfonyl)aniline)

• Product Name: 4-Bromo-N-methyl-2-(methylsulfonyl)aniline
• CAS No: 1845690-63-2
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 4623498
• Update Time: 2025-11-06

4-Bromo-N-methyl-2-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-METHANESULFONYL-N-METHYLANILINE
• 4-Bromo-N-methyl-2-(methylsulfonyl)aniline
• 4-bromo-N-methyl-2-methylsulfonylaniline

• Inchi： 1S/C8H10BrNO2S/c1-10-7-4-3-6(9)5-8(7)13(2,11)12/h3-5,10H,1-2H3
• InChI Key： LEOIGBUTQWWLKO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(C)(=O)=O)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 2.4
• Topological Polar Surface Area: 54.6

Additional information on 4-Bromo-N-methyl-2-(methylsulfonyl)aniline

4-Bromo-N-methyl-2-(methylsulfonyl)aniline (CAS No. 1845690-63-2): A Comprehensive Overview

4-Bromo-N-methyl-2-(methylsulfonyl)aniline (CAS No. 1845690-63-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block for advanced materials.

The molecular structure of 4-Bromo-N-methyl-2-(methylsulfonyl)aniline consists of a benzene ring substituted with a bromo group at the 4-position, a methylsulfonyl group at the 2-position, and an N-methylamine group. These functional groups contribute to the compound's reactivity and stability, making it a valuable starting material for a wide range of chemical transformations.

In recent years, 4-Bromo-N-methyl-2-(methylsulfonyl)aniline has been extensively studied for its potential in drug discovery. One notable application is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The bromo and methylsulfonyl groups provide key points for further functionalization, allowing chemists to tailor the compound to meet specific pharmacological requirements.

Research published in the Journal of Medicinal Chemistry has highlighted the role of 4-Bromo-N-methyl-2-(methylsulfonyl)aniline in the development of novel antiviral agents. The compound's ability to undergo selective substitution reactions makes it an ideal candidate for the synthesis of compounds with antiviral activity against a variety of pathogens, including influenza and herpes viruses.

Beyond its applications in pharmaceuticals, 4-Bromo-N-methyl-2-(methylsulfonyl)aniline has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. For instance, studies have shown that derivatives of this compound can be used to create polymer-based sensors with high sensitivity and selectivity.

The synthetic accessibility of 4-Bromo-N-methyl-2-(methylsulfonyl)aniline is another factor contributing to its widespread use. Several efficient synthetic routes have been developed, allowing for large-scale production with high purity and yield. One common method involves the bromination of 2-methylaniline followed by sulfonation and N-methylation steps. These processes are well-documented in the literature and have been optimized to minimize side reactions and improve overall efficiency.

In terms of safety and handling, it is important to note that while 4-Bromo-N-methyl-2-(methylsulfonyl)aniline is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The environmental impact of 4-Bromo-N-methyl-2-(methylsulfonyl)aniline is another area of ongoing research. Studies have shown that proper disposal methods can minimize any potential environmental risks associated with its use. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainability and reduce ecological footprint.

In conclusion, 4-Bromo-N-methyl-2-(methylsulfonyl)aniline (CAS No. 1845690-63-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure, synthetic accessibility, and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and properties, the importance of this compound is likely to grow even further.